Cas no 3691-50-7 (7-benzylpurin-6-amine)
7-benzylpurin-6-amine structure
Product Name:7-benzylpurin-6-amine
CAS No:3691-50-7
MF:C12H11N5
MW:225.249241113663
CID:921762
PubChem ID:234974
Update Time:2025-04-19
7-benzylpurin-6-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-benzylpurin-6-amine
- 6-Amino-7-benzyl-7H-purin
- 6-Amino-7-benzylpurin
- 7-benzyl-7h-purin-6-amine
- 7-benzyl-7H-purin-6-ylamine
- 7-Benzyladenin
- 7-Benzyl-adenin
- 7-benzyladenine
- AC1L5TCX
- AC1Q4VE9
- CHEMBL569023
- CTK4H7397
- NSC35870
- SureCN4343213
- 3691-50-7
- SCHEMBL4343213
- NSC-35870
- DTXSID30284139
-
- Inchi: 1S/C12H11N5/c13-11-10-12(15-7-14-11)16-8-17(10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2,(H2,13,14,15)
- InChI Key: QRQWXKYGJDARPM-UHFFFAOYSA-N
- SMILES: N1(C=NC2C1=C(N)N=CN=2)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 225.10163
- Monoisotopic Mass: 225.10144537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.62
- LogP: 2.03800
7-benzylpurin-6-amine Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
3691-50-7 (7-benzylpurin-6-amine) Related Products
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